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Compound of Interest

Compound Name: Asb-14

Cat. No.: B1228131

For Researchers, Scientists, and Drug Development Professionals

Abstract

ASB-14 (Amidosulfobetaine-14) is a zwitterionic detergent highly effective in solubilizing
proteins, particularly membrane proteins, for various downstream applications such as 2D
electrophoresis and proteomics.[1][2][3] Its ability to break protein-protein interactions and
increase the solubility of hydrophobic proteins makes it a valuable tool in biological research.[1]
Proper preparation of ASB-14 stock solutions is critical for experimental success and
reproducibility. This document provides detailed protocols for the preparation, storage, and safe
handling of ASB-14 stock solutions.

Quantitative Data Summary

A summary of the key physical and chemical properties of ASB-14 is presented in the table
below for easy reference.
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Property Value Source

Molecular Weight 434.68 g/mol

Full Name Amidosulfobetaine-14
3-[N,N-Dimethyl(3-

Synonyms myristoylaminopropyl)ammonio
Jpropanesulfonate

Form White to off-white powder

Purity =95% to >99%

Solubility Soluble in water to 100 mM

Critical Micelle Concentration
(CMC)

8 mM (at 25°C)

Recommended Powder

Storage

2-8°C or +4°C

Reconstituted Stock Solution

Storage

Aliquot and store at -20°C for

up to 1 year

Experimental Protocol: Preparation of a 10% (wl/v)
ASB-14 Stock Solution

This protocol describes the preparation of a 10% (w/v) ASB-14 stock solution, a commonly

used concentration in laboratory settings.

Materials:

ASB-14 powder

Calibrated analytical balance

High-purity water (e.g., Milli-Q or equivalent)

Sterile conical tubes (15 mL or 50 mL)
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e Magnetic stirrer and stir bar or vortex mixer
o Personal Protective Equipment (PPE): safety glasses, gloves, and a lab coat.
Procedure:

Safety Precautions: Before handling, consult the Safety Data Sheet (SDS). Wear appropriate
PPE, including safety glasses, gloves, and a lab coat. Avoid inhalation of the powder by
working in a well-ventilated area or using a fume hood.

Weighing ASB-14: Tare a clean, dry weighing boat on the analytical balance. Carefully weigh
out the desired amount of ASB-14 powder. For example, to prepare 10 mL of a 10% (w/v)
solution, weigh 1.0 g of ASB-14.

Solubilization: Transfer the weighed ASB-14 powder into a sterile conical tube. Add a portion
of the high-purity water (e.g., 7-8 mL for a final volume of 10 mL).

Mixing: Securely cap the tube and mix thoroughly. A vortex mixer or a magnetic stirrer can be
used to facilitate dissolution. Gentle warming in a water bath may aid in solubilization, but
avoid excessive heat.

Final Volume Adjustment: Once the ASB-14 is completely dissolved, add high-purity water to
reach the final desired volume (e.g., 10 mL).

Sterilization (Optional): If required for your application, the stock solution can be filter-
sterilized using a 0.22 um syringe filter.

Aliquoting and Storage: Dispense the stock solution into smaller, single-use aliquots in sterile
microcentrifuge tubes. This prevents repeated freeze-thaw cycles. Store the aliquots at
-20°C. The stock solutions are stable for up to one year when stored under these conditions.

Experimental Workflow
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Caption: Workflow for preparing ASB-14 stock solution.

Signaling Pathway (Placeholder)

While ASB-14 is a biochemical reagent and not directly involved in signaling pathways, for
illustrative purposes, a diagram of a generic signaling pathway where a solubilized membrane
protein (the target of ASB-14's action) might be involved is provided below.
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Caption: Generic signaling pathway involving a membrane receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Preparation of ASB-14 Stock Solution: Application
Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1228131#how-to-prepare-asb-14-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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